Cas no 3721-85-5 (Heptanedioic acid,2-amino-)

Heptanedioic acid,2-amino- structure
Heptanedioic acid,2-amino- structure
Product Name:Heptanedioic acid,2-amino-
CAS No:3721-85-5
MF:C7H13NO4
MW:175.182422399521
CID:306047
PubChem ID:101122
Update Time:2025-04-19

Heptanedioic acid,2-amino- Chemical and Physical Properties

Names and Identifiers

    • Heptanedioic acid,2-amino-
    • 2-aminoheptanedioic acid
    • (?à)-2-Aminoheptanedioic acid
    • 2-Aminopimelic acid
    • a-Aminopimelic acid
    • DL-2-Aminoheptanedioic acid
    • DL-2-Aminopimelic acid
    • DL-a-Aminopimelic acid
    • Heptanedioic acid, 2-amino-, DL- (8CI)
    • Heptanedioicacid, 2-amino-, (?à)-
    • NSC 402480
    • 627-76-9
    • alpha-Aminopimelic acid
    • NSC-402480
    • CS-0201670
    • 2-Aminopimelic acid, DL-
    • Heptanedioic acid, 2-amino-, (.+/-.)-
    • AKOS016003609
    • DB946E0D-C5D0-47E2-A9AA-3E29D190922E
    • CHEMBL111050
    • dl-alpha-Aminopimelic acid
    • DL-alpha-Aminopimelic acid;H-DL-Apm-OH
    • Q27894420
    • (+/-)-2-Aminopimelic acid, >=99%
    • UNII-V76629V970
    • 2-Aminoheptanedioicacid
    • A0404
    • AS-47823
    • SR-01000639310-1
    • 2-Amino-(+-)-Heptanedioic acid
    • F16285
    • CHEBI:64305
    • DL-2-amino pimelic acid
    • .ALPHA.-AMINOPIMELIC ACID
    • (+-)-2-Aminopimelic acid
    • D,L- alpha -Aminopimelic Acid
    • FT-0611264
    • SCHEMBL116556
    • 2-Amino-heptanedioic acid
    • NSC402480
    • D,L-?-Aminopimelic Acid
    • aminopimelic acid
    • FT-0658289
    • (+/-)-2-Aminopimelic acid
    • DL-2-Aminopimelate
    • MFCD00053314
    • Heptanedioic acid, 2-amino-, (+-)-
    • EINECS 211-011-7
    • DL-2-Aminopimelic Acid(alpha-)
    • BDBM50052549
    • V76629V970
    • dl-.alpha.-Aminopimelic acid
    • W-204236
    • DTXSID00978316
    • NS00042214
    • DL--Aminopimelic acid;H-DL-Apm-OH
    • 3721-85-5
    • (+/-)-2-Aminoheptanedioic acid
    • 2-Aminoheptanedioic acid #
    • CCG-49889
    • Heptanedioic acid, 2-amino-
    • A833989
    • D,L-alpha-Aminopimelic acid
    • 2-Aminopimelate
    • Inchi: 1S/C7H13NO4/c8-5(7(11)12)3-1-2-4-6(9)10/h5H,1-4,8H2,(H,9,10)(H,11,12)
    • InChI Key: JUQLUIFNNFIIKC-UHFFFAOYSA-N
    • SMILES: OC(C(CCCCC(=O)O)N)=O

Computed Properties

  • Exact Mass: 175.08449
  • Monoisotopic Mass: 175.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _2.6
  • Topological Polar Surface Area: 101A^2

Experimental Properties

  • Density: 1.275g/cm3
  • Melting Point: 223 °C (dec.)(lit.)
  • Boiling Point: 378.5ºC at 760mmHg
  • Flash Point: 182.7ºC
  • Refractive Index: 1.51
  • PSA: 100.62
  • LogP: 0.74360

Heptanedioic acid,2-amino- Security Information

  • Storage Condition:Store in cold storage.

Heptanedioic acid,2-amino- Related Literature

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